Cas no 1003708-50-6 (2,4,5-Trifluoro-3-methoxy-6-methylbenzonitrile)

2,4,5-Trifluoro-3-methoxy-6-methylbenzonitrile structure
1003708-50-6 structure
Product Name:2,4,5-Trifluoro-3-methoxy-6-methylbenzonitrile
CAS No:1003708-50-6
MF:C9H6F3NO
MW:201.14525270462
CID:1035932
PubChem ID:52982959
Update Time:2025-04-20

2,4,5-Trifluoro-3-methoxy-6-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,4,5-Trifluoro-3-methoxy-6-methylbenzonitrile
    • 3-METHOXY -2,4,5-TRIFLUOROMETHYLBENZONITRILE
    • 1003708-50-6
    • MFCD27921057
    • 3-Methoxy-2,4,5-(trifluoromethyl)benzonitrile
    • Inchi: 1S/C9H6F3NO/c1-4-5(3-13)7(11)9(14-2)8(12)6(4)10/h1-2H3
    • InChI Key: VBCAQXLEKXMZGX-UHFFFAOYSA-N
    • SMILES: FC1=C(C(=C(C(C#N)=C1C)F)OC)F

Computed Properties

  • Exact Mass: 201.04018
  • Monoisotopic Mass: 201.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • PSA: 33.02
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